Cas no 2228363-11-7 (1-{2-3-fluoro-5-(trifluoromethyl)phenylethyl}cyclopropan-1-amine)

• Product Name: 1-{2-3-fluoro-5-(trifluoromethyl)phenylethyl}cyclopropan-1-amine
• CAS No: 2228363-11-7
• MF: C₁₂H₁₃F₄N
• MW: 247.231937170029
• CID: 6198089
• PubChem ID: 165658812
• Update Time: 2025-11-07

1-{2-3-fluoro-5-(trifluoromethyl)phenylethyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{2-3-fluoro-5-(trifluoromethyl)phenylethyl}cyclopropan-1-amine
• 1-{2-[3-fluoro-5-(trifluoromethyl)phenyl]ethyl}cyclopropan-1-amine
• EN300-1960751
• 2228363-11-7

• Inchi： 1S/C12H13F4N/c13-10-6-8(1-2-11(17)3-4-11)5-9(7-10)12(14,15)16/h5-7H,1-4,17H2
• InChI Key： CYXHATJSOXMRHV-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(C=1)CCC1(CC1)N

Computed Properties

• Exact Mass: 247.09841207g/mol
• Monoisotopic Mass: 247.09841207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 1-{2-3-fluoro-5-(trifluoromethyl)phenylethyl}cyclopropan-1-amine

Introduction to 1-{2-3-fluoro-5-(trifluoromethyl)phenylethyl}cyclopropan-1-amine (CAS No. 2228363-11-7)

1-{2-3-fluoro-5-(trifluoromethyl)phenylethyl}cyclopropan-1-amine (CAS No. 2228363-11-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that incorporate a cyclopropane ring, which is known for its strained three-membered structure, along with a fluorinated aromatic moiety and an amine functional group. The presence of these specific structural elements not only makes it an intriguing subject of study but also suggests potential applications in the development of novel therapeutic agents.

The chemical structure of 1-{2-3-fluoro-5-(trifluoromethyl)phenylethyl}cyclopropan-1-amine can be broken down into several key components that contribute to its overall properties. The cyclopropane ring, a highly strained three-membered carbon heterocycle, is known to enhance the metabolic stability and binding affinity of molecules when incorporated into drug candidates. This structural motif often leads to increased lipophilicity and improved oral bioavailability, making it a desirable feature in pharmaceutical design.

The aromatic part of the molecule, specifically the 3-fluoro-5-(trifluoromethyl)phenyl group, introduces fluorine atoms at positions 3 and 5 on the benzene ring. The fluorine atoms in this context serve multiple purposes: they can modulate the electronic properties of the aromatic ring, influence binding interactions with biological targets, and enhance metabolic stability. The trifluoromethyl group, in particular, is notorious for its ability to increase lipophilicity and binding affinity, which can be crucial for achieving effective pharmacological activity.

The amine functional group at the terminal position of the molecule provides a site for further chemical modification, allowing for the attachment of other pharmacophoric units or for optimization of solubility and pharmacokinetic properties. This flexibility makes 1-{2-3-fluoro-5-(trifluoromethyl)phenylethyl}cyclopropan-1-amine a versatile scaffold for medicinal chemists seeking to develop new drugs.

In recent years, there has been growing interest in exploring the potential of cyclopropane-containing compounds as pharmaceutical intermediates. The strained nature of the cyclopropane ring often results in unique electronic and steric properties that can be exploited to improve drug-like characteristics. For instance, studies have shown that cyclopropane derivatives can exhibit enhanced binding affinities to certain biological targets compared to their non-cyclopropane counterparts. This has led to increased efforts in synthesizing and studying such compounds, with the aim of identifying new lead structures for drug development.

The fluorinated aromatic rings in 1-{2-3-fluoro-5-(trifluoromethyl)phenylethyl}cyclopropan-1-amine also play a critical role in determining its biological activity. Fluorine atoms are well-known for their ability to modulate pharmacokinetic properties such as absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX). Additionally, fluorine substitution can influence the binding mode of a molecule to its target receptor, potentially leading to improved efficacy and selectivity. The combination of these effects makes fluorinated aromatic compounds particularly attractive for drug discovery efforts.

The synthesis of 1-{2-3-fluoro-5-(trifluoromethyl)phenylethyl}cyclopropan-1-amine presents several challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition metal-catalyzed cross-coupling reactions, fluorochemical transformations, and ring-closing metathesis have been instrumental in facilitating the synthesis of this compound and related analogs.

Ongoing research in this area has revealed several promising applications for 1-{2-3-fluoro-5-(trifluoromethyl)phenylethyl}cyclopropan-1-amine. For instance, preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors involved in disease pathways. While these findings are still under investigation, they highlight the potential of this molecule as a starting point for developing novel therapeutic agents.

The incorporation of both cyclopropane and fluorinated aromatic moieties into a single molecule like 1-{2-3-fluoro-5-(trifluoromethyl)phenylethyl}cyclopropan-1-amine offers a unique combination of structural features that can be leveraged to optimize pharmacological properties. The cyclopropane ring contributes to metabolic stability and binding affinity, while the fluorinated aromatic group enhances lipophilicity and target interaction. This synergistic effect makes it an attractive candidate for further exploration in drug discovery.

In conclusion, 1-{2-{3-fluoro-5-(trifluoromethyl)phenylethyl}cyclopropan-1-am} (CAS No. 2228363{11}-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of a cyclopropane ring and fluorinated aromatic groups, make it an intriguing candidate for further study aimed at developing novel therapeutic agents. As research continues to uncover new applications for this compound and related analogs, it is likely that 1-{2-{3-fluoro-5-(trifluoromethyl)phenylethyl}cyclopropan-1-am} will play an increasingly important role in drug discovery efforts.